Msop Msop Potent, selective group III metabotropic glutamate receptor antagonist. Selective inhibition for L-AP4-sensitive presynaptic mGluR on primary afferent terminals in spinal cord (KD = 51 μM) compared to the (1S,3S)-ACPD-sensitive presynaptic mGlu (KD > 700 μM). No activity on postsynaptic mGlu receptors or ionotropic glutamate receptors on neonatal rat motoneurons. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
Selective group III metabotropic glutamate receptor antagonist. Displays an apparent KD of 51 μM for the L-AP4-sensitive presynaptic mGluR on primary afferent terminals in spinal cord compared to > 700 μM for the (1S,3S)-ACPD-sensitive presynaptic mGlu in the same system. Has no activity on postsynaptic mGlu receptors or on ionotropic glutamate receptors on neonatal rat motoneurons. 
Brand Name: Vulcanchem
CAS No.: 66515-29-5
VCID: VC0004252
InChI: InChI=1S/C4H10NO6P/c1-4(5,3(6)7)2-11-12(8,9)10/h2,5H2,1H3,(H,6,7)(H2,8,9,10)
SMILES: CC(COP(=O)(O)O)(C(=O)O)N
Molecular Formula: C4H10NO6P
Molecular Weight: 199.10 g/mol

Msop

CAS No.: 66515-29-5

Cat. No.: VC0004252

Molecular Formula: C4H10NO6P

Molecular Weight: 199.10 g/mol

* For research use only. Not for human or veterinary use.

Msop - 66515-29-5

Specification

Description Potent, selective group III metabotropic glutamate receptor antagonist. Selective inhibition for L-AP4-sensitive presynaptic mGluR on primary afferent terminals in spinal cord (KD = 51 μM) compared to the (1S,3S)-ACPD-sensitive presynaptic mGlu (KD > 700 μM). No activity on postsynaptic mGlu receptors or ionotropic glutamate receptors on neonatal rat motoneurons. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
Selective group III metabotropic glutamate receptor antagonist. Displays an apparent KD of 51 μM for the L-AP4-sensitive presynaptic mGluR on primary afferent terminals in spinal cord compared to > 700 μM for the (1S,3S)-ACPD-sensitive presynaptic mGlu in the same system. Has no activity on postsynaptic mGlu receptors or on ionotropic glutamate receptors on neonatal rat motoneurons. 
CAS No. 66515-29-5
Molecular Formula C4H10NO6P
Molecular Weight 199.10 g/mol
IUPAC Name 2-amino-2-methyl-3-phosphonooxypropanoic acid
Standard InChI InChI=1S/C4H10NO6P/c1-4(5,3(6)7)2-11-12(8,9)10/h2,5H2,1H3,(H,6,7)(H2,8,9,10)
Standard InChI Key GSFCOAGADOGIGE-UHFFFAOYSA-N
SMILES CC(COP(=O)(O)O)(C(=O)O)N
Canonical SMILES CC(COP(=O)(O)O)(C(=O)O)N

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